Cas no 59486-73-6 (Z-D-Glu(obzl)-oh)

• Product Name: Z-D-Glu(obzl)-oh
• CAS No: 59486-73-6
• MF: C₂₀H₂₁NO₆
• MW: 371.38384604454
• MDL: MFCD00077014
• CID: 366987
• PubChem ID: 1595568
• Update Time: 2025-11-07

Z-D-Glu(obzl)-oh Chemical and Physical Properties

Names and Identifiers

• D-Glutamic acid,N-[(phenylmethoxy)carbonyl]-, 5-(phenylmethyl) ester
• Z-D-Glu(OBzl)-OH
• 5-(phenylmethyl) ester
• 5-oxo-5-phenylmethoxy-2-(phenylmethoxycarbonylamino)pentanoic acid
• Z-D-Glu(Obzl)
• Z-D-glutamic acid γ-benzyl ester
• D-N-(carbobenzyloxy)glutamic acid 5-benzyl ester
• HMS2871G04
• N-benzyloxycarbonyl-D-glutamic acid-5-benzyl ester
• N-Benzyloxycarbonyl-D-glutaminsaeure-5-benzylester
• Z-D-Glu(O-Bzl)-OH
• Z-D-Glutamic Acid-Gamma-Benzyl Ester
• SCHEMBL6849362
• CS-0000175
• F10952
• (2R)-5-(BENZYLOXY)-2-{[(BENZYLOXY)CARBONYL]AMINO}-5-OXOPENTANOIC ACID
• (R)-5-(benzyloxy)-2-(benzyloxycarbonylamino)-5-oxopentanoic acid
• d-glutamic acid,n-((phenylmethoxy)carbonyl)-,5-(phenylmethyl)ester
• MFCD00077014
• 5680-86-4
• EN300-7376897
• 59486-73-6
• AKOS000279034
• DS-8267
• (2R)-5-oxo-5-phenylmethoxy-2-(phenylmethoxycarbonylamino)pentanoic acid
• Z-D-glutamic acid gamma-benzyl ester
• Z-Glu(OBzl)-OH
• Z-D-Glu(obzl)-oh

• MDL： MFCD00077014
• Inchi： 1S/C20H21NO6/c22-18(26-13-15-7-3-1-4-8-15)12-11-17(19(23)24)21-20(25)27-14-16-9-5-2-6-10-16/h1-10,17H,11-14H2,(H,21,25)(H,23,24)/t17-/m1/s1
• InChI Key： TWIVXHQQTRSWGO-QGZVFWFLSA-N
• SMILES： O(CC1C=CC=CC=1)C(CC[C@H](C(=O)O)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 371.13700
• Monoisotopic Mass: 371.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 12
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102A^2
• XLogP3: 2.7

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.268±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 594.3°C at 760 mmHg
• Flash Point: 313.2±30.1 °C
• Refractive Index: 1.575
• Solubility: Almost insoluble (0.041 g/l) (25 º C),
• PSA: 101.93000
• LogP: 3.28050
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

Z-D-Glu(obzl)-oh Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Z-D-Glu(obzl)-oh

Professional Introduction to Compound with CAS No. 59486-73-6 and Product Name: Z-D-Glu(obzl)-oh

The compound with the CAS number 59486-73-6 and the product name Z-D-Glu(obzl)-oh represents a significant advancement in the field of peptidomimetics and protease inhibition. This compound, chemically known as N(alpha)-benzyloxycarbonyl-D-glutamic acid hydrochloride, is a critical intermediate in the synthesis of bioactive peptides and has garnered considerable attention due to its versatile applications in pharmaceutical research and development.

Z-D-Glu(obzl)-oh is a derivative of D-glutamic acid, featuring a benzyloxycarbonyl (Boc) protecting group on the amino group and an hydroxyl (OH) group on the side chain. This structural configuration makes it an invaluable tool for solid-phase peptide synthesis (SPPS), where it serves as a protected amino acid building block. The Boc group ensures stability during synthesis, while the D-isomer configuration provides a unique stereochemical environment that can influence the biological activity of peptides.

The significance of Z-D-Glu(obzl)-oh lies in its role as a key intermediate in the development of protease inhibitors. Proteases are enzymes that play crucial roles in various biological processes, including protein degradation, signal transduction, and inflammation. Inhibiting specific proteases has become a major strategy in drug discovery, particularly for diseases such as cancer, infectious diseases, and neurodegenerative disorders. The ability of Z-D-Glu(obzl)-oh to be incorporated into peptide sequences allows researchers to design inhibitors with high specificity and potency.

Recent advancements in the field have demonstrated the utility of Z-D-Glu(obzl)-oh in the development of novel therapeutic agents. For instance, studies have shown that peptides incorporating this residue can effectively inhibit matrix metalloproteinases (MMPs), which are involved in tissue remodeling and have been implicated in cancer metastasis. The hydroxyl group on the side chain of Z-D-Glu(obzl)-oh provides a site for further chemical modification, enabling the creation of peptidomimetics with enhanced pharmacological properties.

Moreover, the use of Z-D-Glu(obzl)-oh has been explored in the context of vaccine development. Peptides derived from pathogenic proteins can elicit an immune response when administered as vaccines. By incorporating Z-D-Glu(obzl)-oh into these peptides, researchers can improve their stability and bioavailability, leading to more effective immunization strategies. This approach has shown promise in preclinical studies for vaccines targeting infectious diseases such as influenza and HIV.

The synthesis of Z-D-Glu(obzl)-oh involves multi-step organic reactions, starting from D-glutamic acid. The Boc protection is typically achieved through reaction with di-tert-butyl dicarbonate (Boc2O) in the presence of a base such as triethylamine. The hydroxyl group is naturally present on the side chain of D-glutamic acid, making it readily available for further functionalization if needed. The final product is obtained as a hydrochloride salt, which enhances its solubility in aqueous solutions.

In terms of applications, Z-D-Glu(obzl)-oh is widely used in academic research laboratories and pharmaceutical companies alike. Its availability from commercial suppliers ensures that researchers can focus on their core scientific objectives without being burdened by complex synthetic routes. The compound's stability under storage conditions further adds to its practicality as a research tool.

The growing interest in peptidomimetics has driven innovation in synthetic methodologies to improve access to complex peptide structures. Techniques such as automated solid-phase peptide synthesis (SPPS) have made it possible to construct large libraries of peptidomimetics rapidly and efficiently. Z-D-Glu(obzl)-oh plays a pivotal role in these methodologies by providing a reliable building block for constructing diverse peptide sequences.

Recent research has also highlighted the potential of Z-D-Glu(obzl)-oh in modulating enzyme activity through allosteric inhibition. By designing peptides that incorporate this residue at specific positions, researchers can target allosteric sites on enzymes, leading to more selective inhibition compared to traditional substrate-based inhibitors. This approach has opened new avenues for drug discovery by allowing targeting of enzymes that were previously considered "undruggable."

The chemical properties of Z-D-Glu(obzl)-oh, including its solubility, stability, and reactivity, make it an ideal candidate for various biochemical assays. It can be used as a substrate or inhibitor in enzyme kinetics studies to elucidate mechanistic details of protease action. Additionally, its incorporation into peptides allows for structural characterization using techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography.

In conclusion,Z-D-Glu(obzl)-oh is a versatile and indispensable compound in modern peptidomimetic chemistry. Its applications span from drug discovery to vaccine development, underscoring its importance in advancing therapeutic strategies against various diseases. As research continues to uncover new functions and applications for this compound,Z-D-Glu(obzl)-oh will undoubtedly remain at the forefront of biochemical innovation.